Cas no 1236260-62-0 (2-Amino-1-(3-hydroxy-1-pyrrolidinyl)-1-propanone hydrochloride)

• Product Name: 2-Amino-1-(3-hydroxy-1-pyrrolidinyl)-1-propanone hydrochloride
• CAS No: 1236260-62-0
• MF: C₇H₁₅ClN₂O₂
• MW: 194.659200906754
• CID: 1075309
• PubChem ID: 56831807
• Update Time: 2025-05-20

2-Amino-1-(3-hydroxy-1-pyrrolidinyl)-1-propanone hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-Amino-1-(3-hydroxy-1-pyrrolidinyl)-1-propanone hydrochloride
• 2-amino-1-(3-hydroxypyrrolidin-1-yl)propan-1-one;hydrochloride
• AKOS015847519
• 2-amino-1-(3-hydroxypyrrolidin-1-yl)propan-1-one hydrochloride
• 1236260-62-0
• 2-Amino-1-(3-hydroxy-1-pyrrolidinyl)-1-propanonehydrochloride
• 2-amino-1-(3-hydroxypyrrolidin-1-yl)propan-1-onehydrochloride

• MDL： MFCD13561995
• Inchi： 1S/C7H14N2O2.ClH/c1-5(8)7(11)9-3-2-6(10)4-9;/h5-6,10H,2-4,8H2,1H3;1H
• InChI Key： UTUJUPSVTYMVRZ-UHFFFAOYSA-N
• SMILES： Cl.OC1CN(C(C(C)N)=O)CC1

Computed Properties

• Exact Mass: 194.0822054g/mol
• Monoisotopic Mass: 194.0822054g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 161
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-Amino-1-(3-hydroxy-1-pyrrolidinyl)-1-propanone hydrochloride

Comprehensive Guide to 2-Amino-1-(3-hydroxy-1-pyrrolidinyl)-1-propanone hydrochloride (CAS No. 1236260-62-0): Properties, Applications, and Market Insights

2-Amino-1-(3-hydroxy-1-pyrrolidinyl)-1-propanone hydrochloride (CAS 1236260-62-0) is a specialized organic compound gaining attention in pharmaceutical and biochemical research. This hydrochloride salt features a unique pyrrolidine-hydroxyl backbone coupled with an amino-propanone moiety, making it valuable for drug discovery and medicinal chemistry applications. The compound's molecular structure combines hydrophilic and lipophilic properties, enabling diverse interactions in biological systems.

Researchers are increasingly interested in 2-Amino-1-(3-hydroxy-1-pyrrolidinyl)-1-propanone HCl due to its potential as a building block for central nervous system (CNS) targeting compounds. The 3-hydroxy-pyrrolidine component is particularly noteworthy, as this structural motif appears in several FDA-approved drugs for neurological conditions. Current studies explore its utility in developing novel dopamine receptor modulators and neurotransmitter analogs, aligning with growing interest in neurological therapeutics.

The physicochemical properties of CAS 1236260-62-0 make it suitable for various formulation approaches. With moderate water solubility (typically >50 mg/mL) and a molecular weight of 208.68 g/mol, this white to off-white crystalline powder demonstrates good stability under standard storage conditions. Analytical characterization typically involves HPLC-UV and mass spectrometry techniques, with purity specifications often exceeding 98% for research-grade material.

In synthetic chemistry applications, 2-Amino-1-(3-hydroxy-1-pyrrolidinyl)-1-propanone hydrochloride serves as a versatile intermediate. Its primary amine group allows for straightforward derivatization through amide coupling or reductive amination reactions, while the hydroxyl functionality enables further structural modifications. Recent publications highlight its use in constructing chiral catalysts and asymmetric synthesis templates, particularly in pharmaceutical process chemistry.

The global market for specialty chemical intermediates like 1236260-62-0 has shown steady growth, driven by increasing R&D investment in targeted therapeutics. Current pricing trends reflect the compound's niche application status, with bulk quantities (100g+) typically available from specialty chemical suppliers at competitive rates. Regulatory status varies by region, but most jurisdictions classify it as a standard research chemical without significant restrictions.

Quality control protocols for 2-Amino-1-(3-hydroxy-1-pyrrolidinyl)-1-propanone HCl emphasize rigorous analytical verification. Standard specifications include NMR purity verification (1H and 13C), residual solvent analysis, and heavy metal content screening. Storage recommendations generally suggest keeping the material in airtight containers at controlled room temperature, protected from light and moisture to ensure long-term stability.

Emerging research directions for CAS 1236260-62-0 include exploration of its metabolic stability and blood-brain barrier permeability characteristics. These investigations align with current pharmaceutical industry priorities in CNS drug development and neurodegenerative disease research. The compound's structural features make it particularly interesting for designing dual-action therapeutic agents that target multiple neurological pathways simultaneously.

From a synthetic accessibility standpoint, 2-Amino-1-(3-hydroxy-1-pyrrolidinyl)-1-propanone hydrochloride can be produced through multi-step organic synthesis routes starting from commercially available pyrrolidine precursors. Process optimization efforts focus on improving yield and reducing environmental impact through green chemistry principles, including catalytic methods and solvent selection strategies that minimize waste generation.

The scientific literature contains increasing references to 1236260-62-0 in patent applications and research publications, particularly in the context of neurological disorder treatments and cognitive enhancement compounds. This trend reflects broader interest in neuropharmacology and precision medicine approaches to brain health. Researchers value this compound for its balanced combination of structural complexity and synthetic tractability.

For laboratories working with 2-Amino-1-(3-hydroxy-1-pyrrolidinyl)-1-propanone HCl, proper handling procedures include standard personal protective equipment (lab coat, gloves, eye protection) and engineering controls (fume hoods) when handling powdered material. While not classified as highly hazardous, prudent laboratory practices recommend minimizing dust generation and avoiding prolonged skin contact.

Analytical method development for CAS 1236260-62-0 typically employs reverse-phase UPLC methods with UV detection, often using C18 columns and acidic mobile phases for optimal separation. Method validation parameters include specificity, linearity, accuracy, and precision according to ICH guidelines, ensuring reliable quantification in various matrices.

The future outlook for 2-Amino-1-(3-hydroxy-1-pyrrolidinyl)-1-propanone hydrochloride appears promising, with potential applications expanding into diagnostic agent development and molecular imaging probes. Its structural versatility positions it as a valuable scaffold for designing compounds targeting G-protein coupled receptors and other important drug targets in neuroscience research.